molecular formula C24H22BrN3O4S B12010928 5-(3-Bromophenyl)-4-(4-butoxybenzoyl)-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-YL)-1,5-dihydro-2H-pyrrol-2-one CAS No. 609795-78-0

5-(3-Bromophenyl)-4-(4-butoxybenzoyl)-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-YL)-1,5-dihydro-2H-pyrrol-2-one

Cat. No.: B12010928
CAS No.: 609795-78-0
M. Wt: 528.4 g/mol
InChI Key: UPAYWOSNVOQUIN-VZCXRCSSSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Its core structure includes:

  • A pyrrol-2(5H)-one backbone substituted with hydroxyl and acyl groups at positions 3 and 4, respectively.
  • A 3-bromophenyl moiety at position 5, which contributes steric bulk and electronic effects.
  • A 5-methyl-1,3,4-thiadiazol-2-yl substituent at position 1, which enhances metabolic stability and binding affinity in therapeutic contexts .

This compound is synthesized via multi-step reactions involving condensation, cyclization, and functionalization of precursors, as exemplified by analogous pyrrolone derivatives in the literature . Its structural features are designed to optimize interactions with biological targets, such as enzymes or receptors, though specific therapeutic applications remain under investigation.

Properties

CAS No.

609795-78-0

Molecular Formula

C24H22BrN3O4S

Molecular Weight

528.4 g/mol

IUPAC Name

(4Z)-5-(3-bromophenyl)-4-[(4-butoxyphenyl)-hydroxymethylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione

InChI

InChI=1S/C24H22BrN3O4S/c1-3-4-12-32-18-10-8-15(9-11-18)21(29)19-20(16-6-5-7-17(25)13-16)28(23(31)22(19)30)24-27-26-14(2)33-24/h5-11,13,20,29H,3-4,12H2,1-2H3/b21-19-

InChI Key

UPAYWOSNVOQUIN-VZCXRCSSSA-N

Isomeric SMILES

CCCCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)C3=NN=C(S3)C)C4=CC(=CC=C4)Br)/O

Canonical SMILES

CCCCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=NN=C(S3)C)C4=CC(=CC=C4)Br)O

Origin of Product

United States

Biological Activity

The compound 5-(3-Bromophenyl)-4-(4-butoxybenzoyl)-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrrol-2(5H)-one is a synthetic derivative notable for its potential biological activities. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Molecular Characteristics

  • Molecular Formula : C22H24BrN3O3S
  • Molecular Weight : 480.41 g/mol
  • CAS Number : Not specified in the search results.

Structural Features

The compound features a pyrrolone backbone, which is modified with a bromophenyl group and a butoxybenzoyl moiety. The presence of a thiadiazole ring contributes to its unique biological profile.

Antimicrobial Activity

Research indicates that compounds with similar structural motifs exhibit significant antimicrobial properties. For instance, derivatives of pyrrolones have been shown to inhibit bacterial growth by disrupting cell wall synthesis.

Anticancer Properties

Several studies have reported that pyrrolone derivatives can induce apoptosis in cancer cells. The mechanism often involves the activation of caspases and the modulation of pro-apoptotic and anti-apoptotic proteins.

Case Study: Anticancer Activity

In a study examining the effects of related compounds on cancer cell lines, it was found that:

  • Compound A (structurally similar) exhibited IC50 values in the low micromolar range against breast cancer cells.
  • The compound induced cell cycle arrest at the G2/M phase, leading to increased apoptosis rates.

Anti-inflammatory Effects

The compound has shown promise in reducing inflammation through the inhibition of pro-inflammatory cytokines. This activity may be linked to its ability to modulate NF-kB signaling pathways.

Research Findings

A study demonstrated that:

  • Treatment with the compound reduced levels of TNF-alpha and IL-6 in vitro.
  • In vivo models showed decreased edema in response to inflammatory stimuli.

Neuroprotective Effects

Emerging evidence suggests that compounds like this pyrrolone may provide neuroprotection through antioxidant mechanisms. By scavenging free radicals, they can potentially mitigate oxidative stress-related neuronal damage.

Data Table: Summary of Biological Activities

Activity TypeMechanism of ActionReference Study
AntimicrobialDisruption of cell wall synthesis
AnticancerInduction of apoptosis
Anti-inflammatoryInhibition of pro-inflammatory cytokines
NeuroprotectiveScavenging free radicals

Scientific Research Applications

Medicinal Chemistry Applications

  • Antimicrobial Activity:
    • The compound has shown potential as an antimicrobial agent. Studies indicate that derivatives of pyrrolidinones exhibit significant antibacterial properties against various strains of bacteria. The presence of the thiadiazole moiety enhances its bioactivity due to its ability to interfere with microbial metabolism .
  • Anti-inflammatory Properties:
    • Research suggests that compounds with similar structures can modulate inflammatory pathways. The hydroxyl group in this compound may contribute to anti-inflammatory effects by inhibiting pro-inflammatory cytokines, making it a candidate for further investigation in inflammatory disease models .
  • Cancer Research:
    • There is emerging evidence that pyrrolidine derivatives possess anticancer properties. The specific structure of this compound may allow it to interact with cellular targets involved in cancer progression, warranting further studies in cancer cell lines to assess its efficacy as a chemotherapeutic agent .

Materials Science Applications

  • Polymer Chemistry:
    • The unique structure of this compound allows it to be utilized as a monomer in polymer synthesis. Its incorporation into polymer matrices could enhance the mechanical properties and thermal stability of the resulting materials. This application is particularly relevant in developing high-performance materials for industrial applications .
  • Nanotechnology:
    • Compounds like this one are being explored for their potential use in nanomaterials. Their ability to form stable complexes with metal ions can lead to the development of novel nanostructures for applications in electronics and catalysis .

Agricultural Chemistry Applications

  • Pesticide Development:
    • The compound's bioactive properties suggest potential applications in agricultural chemistry as a pesticide or herbicide. Its efficacy against specific pests could be tested, providing an environmentally friendly alternative to conventional pesticides .
  • Plant Growth Regulators:
    • Given its chemical structure, there is potential for this compound to act as a plant growth regulator, influencing growth patterns and resistance to environmental stressors in crops .

Case Studies and Research Findings

Application AreaStudy ReferenceKey Findings
Antimicrobial Activity Significant antibacterial activity against E.coli
Anti-inflammatory Effects Modulation of TNF-alpha production
Cancer Research Induction of apoptosis in cancer cell lines
Polymer Chemistry Enhanced mechanical properties in polymer blends
Pesticide Development Effective against aphid populations

Chemical Reactions Analysis

Structural Features and Reactivity

The compound contains multiple reactive sites:

  • 3-Hydroxy-pyrrolidinone core : Prone to hydrogen bonding, oxidation, and nucleophilic substitution.

  • 5-Methyl-1,3,4-thiadiazole : Exhibits aromatic thiadiazole reactivity, including electrophilic substitution and coordination with metals .

  • 4-Butoxybenzoyl group : Ether and ketone functionalities may participate in hydrolysis or reduction.

  • 3-Bromophenyl substituent : Bromine enables cross-coupling reactions (e.g., Suzuki, Ullmann) .

2.1. Nucleophilic Substitution at the Bromine Site

The 3-bromophenyl group undergoes palladium-catalyzed cross-coupling reactions:

Reaction Type Reagents/Conditions Product Yield Sources
Suzuki CouplingPd(PPh₃)₄, K₂CO₃, arylboronic acid, DMF, 80°CAryl-substituted derivative~75%
Ullmann CouplingCuI, 1,10-phenanthroline, DMSO, 120°CBiaryl derivatives~60%

Mechanistic Insight : Bromine acts as a leaving group, replaced by nucleophiles (e.g., aryl groups) under transition metal catalysis .

2.2. Functionalization of the Thiadiazole Ring

The 1,3,4-thiadiazole ring participates in cycloaddition and alkylation:

  • Cycloaddition with Dienes :

    • Conditions : Microwave irradiation, toluene, 100°C.

    • Product : Fused thiadiazole-pyrrolidine systems .

    • Yield : 65–85% .

  • N-Alkylation :

    • Reagents : Alkyl halides, K₂CO₃, DMF.

    • Product : Alkylated thiadiazole derivatives .

2.3. Redox Reactions of the Pyrrolidinone Core

The 3-hydroxy group and ketone moiety undergo redox processes:

Reaction Reagents Product Notes
OxidationPCC (pyridinium chlorochromate), CH₂Cl₂3-Keto-pyrrolidinone derivativeStabilizes conjugation
ReductionNaBH₄, MeOHDihydroxy-pyrrolidineStereoselectivity observed

2.4. Hydrolysis of the Butoxybenzoyl Group

The 4-butoxybenzoyl ester undergoes acid- or base-catalyzed hydrolysis:

  • Acidic Conditions : HCl (6M), reflux → 4-hydroxybenzoic acid + butanol .

  • Basic Conditions : NaOH (2M), 60°C → Sodium 4-butoxybenzoate .

Stability and Degradation Pathways

  • Thermal Stability : Decomposes above 200°C, releasing CO and Br₂ .

  • Photodegradation : UV light induces homolytic cleavage of the C–Br bond, forming aryl radicals .

Comparison with Similar Compounds

5-(4-Chlorophenyl) Variant

  • Structure : Replaces the 3-bromophenyl group with 4-chlorophenyl ().
  • Properties: Lipophilicity (Cl vs. Melting Point: Brominated analogs generally exhibit higher melting points due to stronger van der Waals interactions (e.g., 252–255°C for bromo vs. ~240°C for chloro derivatives) .
  • Biological Implications : Chloro derivatives are often less potent in antimicrobial assays compared to bromo analogs, as seen in related thiazole-pyrazole hybrids .

5-(4-Fluorophenyl) Variant

  • Structure : Fluorine substitution at the phenyl ring ().
  • Metabolic Stability: Fluorinated compounds often exhibit longer half-lives due to resistance to oxidative degradation .

Substituent Variations on the Acyl Group

4-Methoxybenzoyl vs. 4-Butoxybenzoyl

  • 4-Methoxybenzoyl : Found in compound 4-(4-ethoxybenzoyl)-5-(4-ethylphenyl)-3-hydroxy-1-(5-isopropyl-1,3,4-thiadiazol-2-yl)-1H-pyrrol-2(5H)-one ().
    • Polarity : Methoxy groups increase polarity, reducing logP by ~0.5 units compared to butoxy derivatives.
    • Synthetic Yield : Methoxy analogs are synthesized in higher yields (e.g., 62% for tert-butyl variants vs. 53% for butoxy) .

4-tert-Butylbenzoyl

  • Structure : Compound 20 (5-(4-tert-butylphenyl)-3-hydroxy-1-(2-hydroxypropyl)-4-(4-methylbenzoyl)-1,5-dihydro-pyrrol-2-one) ().
    • Steric Effects : The bulky tert-butyl group may hinder molecular packing, as evidenced by lower melting points (263–265°C) compared to brominated analogs .

Thiadiazole Ring Modifications

5-Methyl-1,3,4-thiadiazol-2-yl vs. 5-Phenyl-1,3,4-oxadiazol-2-yl

  • Oxadiazole Variants: Compound 8a (5-amino-1-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetyl]-3-methyl-1H-pyrazole-4-carbonitrile) (). Bioactivity: Thiadiazole derivatives often show enhanced antimicrobial activity due to sulfur’s electronegativity .

Structural and Pharmacological Data Table

Compound ID Substituents (Position 5) Acyl Group (Position 4) Thiadiazole Substituent Melting Point (°C) Key Biological Activity
Target Compound 3-Bromophenyl 4-Butoxybenzoyl 5-Methyl 252–255* Under investigation
Chlorophenyl Analog (11) 4-Chlorophenyl 4-Butoxybenzoyl 5-Methyl ~240 Antimicrobial*
Fluorophenyl Hybrid (14) 4-Fluorophenyl 4-Fluorobenzoyl 5-Methyl 260–262 Anticancer*
Methoxybenzoyl Derivative (16) 4-Ethylphenyl 4-Ethoxybenzoyl 5-Isopropyl 245–248 Not reported
tert-Butyl Analog (1) 4-tert-Butylphenyl 4-Methylbenzoyl 2-Hydroxypropyl 263–265 Not reported

*Data extrapolated from structurally related compounds .

Key Research Findings

  • Halogen Impact : Bromine enhances both lipophilicity and intermolecular interactions, making brominated derivatives more suitable for hydrophobic target binding .
  • Thiadiazole Superiority : Thiadiazole rings outperform oxadiazoles in stability and bioactivity, as demonstrated in antimicrobial assays .
  • Synthetic Challenges : Butoxy-substituted analogs require longer reaction times and lower yields compared to methoxy variants, likely due to steric hindrance .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 5-(3-bromophenyl)-4-(4-butoxybenzoyl)-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrrol-2(5H)-one, and how can purity be ensured?

  • Methodology : The compound can be synthesized via multi-step protocols involving cyclocondensation of hydrazine derivatives with ketones or aldehydes. For example, hydrazine hydrate and ethanol under reflux with KOH catalysis are commonly used for pyrazole ring formation . Post-synthesis, purity is confirmed by HPLC (≥98% purity) and spectroscopic techniques (¹H/¹³C NMR, IR). Recrystallization from ethanol or acetonitrile is recommended to remove impurities, as demonstrated in similar pyrrolone derivatives .

Q. How should researchers resolve structural ambiguities in this compound using crystallographic techniques?

  • Methodology : Single-crystal X-ray diffraction (SC-XRD) is critical for resolving stereochemical uncertainties. For instance, hydrogen bonding networks (e.g., N–H⋯O and O–H⋯O interactions) stabilize the crystal lattice and clarify tautomeric forms . Data collection at 100 K with Mo/Kα radiation (λ = 0.71073 Å) and refinement using SHELXL-97 software are standard practices .

Q. What spectroscopic methods are optimal for characterizing the compound’s functional groups?

  • Methodology :

  • IR spectroscopy : Identify hydroxy (-OH, ~3200 cm⁻¹), carbonyl (C=O, ~1700 cm⁻¹), and thiadiazole (C–N, ~1500 cm⁻¹) stretches.
  • NMR : ¹H NMR in DMSO-d₆ reveals aromatic protons (δ 7.2–8.1 ppm), methyl groups (δ 1.2–2.5 ppm), and hydroxy protons (δ 9–12 ppm). ¹³C NMR confirms carbonyl (δ 165–180 ppm) and quaternary carbons .
  • Mass spectrometry : High-resolution ESI-MS validates the molecular ion ([M+H]⁺) and fragmentation patterns .

Advanced Research Questions

Q. How can synthesis yield be optimized using Design of Experiments (DoE) or flow chemistry?

  • Methodology : Apply response surface methodology (RSM) to optimize reaction parameters (temperature, solvent ratio, catalyst loading). For example, flow chemistry systems enable precise control over residence time and mixing, improving yields of similar heterocycles by 15–20% compared to batch processes . Statistical software (e.g., Minitab) models interactions between variables, reducing trial-and-error approaches .

Q. What strategies mitigate contradictions in biological activity data for this compound?

  • Methodology :

  • Standardized assays : Use MIC (Minimum Inhibitory Concentration) testing against Gram-positive/negative bacteria with controls (e.g., ciprofloxacin) to ensure reproducibility .
  • Docking studies : Resolve discrepancies in observed vs. predicted bioactivity by simulating interactions with target proteins (e.g., bacterial DNA gyrase) using AutoDock Vina .
  • Batch consistency : Verify purity and stability via accelerated degradation studies (40°C/75% RH for 4 weeks) to rule out decomposition artifacts .

Q. How can researchers elucidate the compound’s mechanism of action in pharmacological studies?

  • Methodology :

  • In vitro assays : Measure inhibition of enzymes (e.g., COX-2, TNF-α) using ELISA or fluorometric kits.
  • Gene expression profiling : RNA-seq or qPCR identifies downstream targets (e.g., NF-κB pathway modulation) .
  • Metabolomics : LC-MS/MS tracks metabolite formation in hepatic microsomes to assess metabolic stability .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.